2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid

• IUPAC Name: 2-amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid
• InChI: InChI=1S/C16H17ClNO5P/c17-14-4-2-1-3-13(14)12-6-10(8-15(18)16(19)20)5-11(7-12)9-24(21,22)23/h1-7,15H,8-9,18H2,(H,19,20)(H2,21,22,23)
• InChI Key: VBRJFXSFCYEZMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CC(=C2)CP(=O)(O)O)CC(C(=O)O)N)Cl
• Molecular Formula: C16H17ClNO5P
• Molecular Weight: 369.73 g/mol

Description

2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid is a structurally complex amino acid derivative featuring a propanoic acid backbone substituted with a 2-chlorophenyl group and a phosphonomethyl group on adjacent positions of a biphenyl system. This analog shares a biphenyl core with phosphonomethyl and chlorophenyl substituents, a molecular weight of 420.18 g/mol, and is cataloged as a rare chemical (RC195 series) . Such compounds are often explored for their bioactivity, particularly in enzyme inhibition or receptor binding, owing to the phosphonate group’s ability to mimic phosphate moieties in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Chlorophenyl Intermediate: The initial step involves the chlorination of a suitable phenyl precursor to introduce the chlorine atom at the desired position.

Phosphonomethylation: The next step involves the introduction of the phosphonomethyl group. This can be achieved through a reaction with a suitable phosphonomethylating agent under controlled conditions.

Amino Acid Formation: The final step involves the introduction of the amino and carboxyl groups to form the amino acid structure. This can be achieved through a series of reactions including amination and carboxylation.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, and may include additional purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products, depending on the conditions and reagents used.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The chlorine atom in the compound can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or amines.

Scientific Research Applications

2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound may be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Structural and Functional Analogues

Key Comparative Insights

Phosphonate vs. Thiazole/Thiophene Groups: The phosphonomethyl group in the target compound may enhance its ability to interact with phosphate-binding enzymes or receptors, a feature absent in thiazole- or thiophene-containing analogs like compound 5c or the thiophene derivative in biocatalysis studies . Compound 5c demonstrates potent antimicrobial activity, suggesting that the thiazole-chlorophenyl combination is critical for disrupting microbial pathways .

Chlorophenyl Positioning and Bioactivity: The 2-chlorophenyl substituent in the target compound contrasts with the 4-chlorophenyl group in compound 5c.

Role of Fluorinated and Sulfonamide Groups :

• Fluorinated analogs (e.g., trifluoromethylphenyl-furan derivatives) exhibit improved metabolic stability and lipophilicity, which could enhance membrane permeability compared to the target compound’s phosphonate .
• Methylsulfonyl-containing analogs may target sulfonamide-sensitive enzymes, diverging from the phosphonate’s phosphate-mimetic mechanism .

Research Findings and Methodological Considerations

• Docking Studies : Glide docking (versions 1.8–2.5) has demonstrated high accuracy in predicting ligand-receptor interactions, with RMSD <1 Å in nearly half of tested cases . This method could validate the target compound’s binding to enzymes like phosphatases or kinases.

Biological Activity

2-Amino-3-[3-(2-chlorophenyl)-5-(phosphonomethyl)phenyl]propanoic acid, also referred to as SDZ 220-581, is a complex organic compound with significant biological activity attributed to its unique structural features. This compound integrates an amino acid backbone with a phosphonomethyl group and a chlorophenyl substituent, which are believed to play crucial roles in its pharmacological effects.

Structural Characteristics

The structure of SDZ 220-581 can be represented as follows:

$$\text{C}_{16}\text{H}_{18}\text{Cl}\text{N}\text{O}_{5}\text{P}$$

This configuration allows the compound to interact with various biological targets, potentially influencing neurotransmitter systems and enzyme activities.

Biological Activity Overview

Research indicates that SDZ 220-581 exhibits a range of biological activities, primarily due to its structural components. Key areas of activity include:

• Neurotransmitter Modulation : The compound may influence neurotransmitter systems, particularly those involved in excitatory and inhibitory signaling pathways.
• Enzyme Inhibition : It has shown potential in inhibiting specific enzymes, which could have therapeutic implications in various diseases.

The biological activity of SDZ 220-581 is largely attributed to its ability to mimic natural amino acids and phosphonates, allowing it to engage in biochemical pathways similar to those of endogenous compounds. Notably, the phosphonomethyl group may enhance binding affinity to target proteins, thereby modulating their activity.

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds reveals distinct biological activities. The following table summarizes some related compounds and their respective activities:

Compound Name	Structural Features	Biological Activity
2-Amino-3-phosphonopropanoic Acid	Phosphonate group	Neuroactive, potential neuroprotective effects
3-Chloro-L-tyrosine	Chlorinated aromatic ring	Antioxidant properties
5-Amino-1-phosphonopentanoic Acid	Extended carbon chain with phosphonate	Anticancer activity

The unique combination of functionalities in SDZ 220-581 provides distinct biological activities not fully replicated in these similar compounds.

Case Studies and Research Findings

Several studies have highlighted the biological potential of SDZ 220-581:

• Neuroprotective Effects : In vitro studies demonstrated that SDZ 220-581 could protect neuronal cells from oxidative stress, suggesting its potential use in neurodegenerative diseases.
• Antimicrobial Activity : Preliminary investigations indicated that the compound exhibits antimicrobial properties against certain bacterial strains, warranting further exploration for therapeutic applications .
• Pharmacokinetics : Research into the pharmacokinetic profile of SDZ 220-581 revealed favorable absorption and distribution characteristics, making it a candidate for further drug development .